BENGHE Foundational & Exploratory

Check Availability & Pricing

IUPAC name and CAS number for cyclohexyl
heptanoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclohexyl heptanoate

Cat. No.: B15348195

Cyclohexyl Heptanoate: A Technical Overview

This technical guide provides a comprehensive overview of cyclohexyl heptanoate, including
its chemical identity, physicochemical properties, synthesis, and analytical methodologies. This
document is intended for researchers, scientists, and professionals in drug development and
related fields who require detailed information on this compound.

Chemical Identity and Nomenclature
IUPAC Name: Cyclohexyl heptanoate|[1]
Synonyms: Heptanoic acid, cyclohexyl ester

CAS Number: A specific, confirmed CAS Registry Number for cyclohexyl heptanoate is not
readily available in major chemical databases. It is important to distinguish it from the isomeric
compound hexyl heptanoate, which has the CAS Number 1119-06-8. The absence of a
dedicated CAS number for cyclohexyl heptanoate suggests it is a less common or less
commercially available chemical.

Chemical Formula: C13H2402[1]

Molecular Weight: 212.3285 g/mol [1]

Physicochemical Properties
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Quantitative data for cyclohexyl heptanoate is not extensively reported. The following table

summarizes its known and estimated properties. Properties for similar cycloalkyl alkanoates

are included for comparison, highlighting expected trends.[2][3]

Property

Value (Cyclohexyl
Heptanoate)

Notes

Molecular Formula

C13H2402

[1]

Molecular Weight 212.3285 g/mol [1]
o Estimated, typical for similar
Appearance Colorless liquid
esters.
Higher than linear alkanoates Cycloalkanes have higher
Boiling Point of similar molecular weight due  boiling points than their acyclic
to the cyclic moiety. counterparts.[3]
Esters can act as hydrogen
) ) bond acceptors with water, but
- Sparingly soluble in water; - )
Solubility ) ] solubility decreases with
soluble in organic solvents. ) ) ]
increasing hydrocarbon chain
length.[2]
Cycloalkanes generally have
) Expected to be slightly less higher densities than their
Density

than 1 g/mL.

corresponding linear alkanes.

[3]

Synthesis Protocol: Fischer Esterification

A standard method for the synthesis of cyclohexyl heptanoate is the Fischer esterification of

heptanoic acid with cyclohexanol, using a strong acid catalyst.

Reaction:

Heptanoic Acid + Cyclohexanol = Cyclohexyl Heptanoate + Water

Materials:
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Heptanoic acid

Cyclohexanol

Concentrated sulfuric acid (catalyst)
Toluene (or another suitable solvent for azeotropic removal of water)
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate
Dean-Stark apparatus

Reflux condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser,
combine equimolar amounts of heptanoic acid and cyclohexanol in toluene.

Add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total molar
amount of reactants).

Heat the mixture to reflux. The water produced during the reaction will be collected in the
Dean-Stark trap as an azeotrope with toluene.

Continue the reaction until no more water is collected, indicating the reaction is complete.
Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

Dry the organic layer over anhydrous magnesium sulfate.
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« Filter the drying agent and remove the solvent under reduced pressure using a rotary
evaporator to yield the crude cyclohexyl heptanoate.

e The product can be further purified by vacuum distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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